Cas no 116344-31-1 (Ethyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate)

Ethyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate is a pyrazole-based ester compound with applications in pharmaceutical and agrochemical research. Its structure features a phenyl group at the 3-position and a methyl substituent on the nitrogen at the 1-position, contributing to its stability and reactivity. The ethyl carboxylate moiety enhances solubility in organic solvents, facilitating its use as an intermediate in synthetic chemistry. This compound is valued for its versatility in heterocyclic synthesis, particularly in constructing biologically active molecules. Its well-defined chemical properties make it suitable for use in medicinal chemistry, where it serves as a scaffold for developing novel therapeutic agents. High purity and consistent performance are key advantages in laboratory and industrial settings.

Ethyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate structure

116344-31-1 structure

Product Name:Ethyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate

CAS No:116344-31-1

MF:C₁₃H₁₄N₂O₂

MW:230.262463092804

CID:3233051

PubChem ID:14003898

Update Time:2025-06-07

Ethyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-PYRAZOLE-4-CARBOXYLIC ACID, 1-METHYL-3-PHENYL-, ETHYL ESTER
- ethyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate
- ethyl 1-methyl-3-phenylpyrazole-4-carboxylate
- SCHEMBL10988922
- 116344-31-1
- TQP1136
- Ethyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate
- Inchi： 1S/C13H14N2O2/c1-3-17-13(16)11-9-15(2)14-12(11)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3
- InChI Key： ZFNKDMFAIFMIHW-UHFFFAOYSA-N
- SMILES： N1(C)C=C(C(OCC)=O)C(C2=CC=CC=C2)=N1

Computed Properties

Exact Mass: 230.105527694Da
Monoisotopic Mass: 230.105527694Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 44.1Å²

Ethyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	E127280-50mg	Ethyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate	116344-31-1		50mg	$ 290.00	2022-06-02
TRC	E127280-100mg	Ethyl 1-methyl-3-phenyl-1H-pyrazole-4-carboxylate	116344-31-1		100mg	$ 480.00	2022-06-02